Cas no 1105238-08-1 (4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide)

• Product Name: 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide
• CAS No: 1105238-08-1
• MF: C₂₄H₂₀FN₃O₃
• MW: 417.432309150696
• CID: 5913184
• PubChem ID: 30867528
• Update Time: 2025-05-19

4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide
• 4-ethoxy-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzamide
• F5530-0792
• AKOS024512653
• 4-ethoxy-N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide
• 1105238-08-1
• 4-ethoxy-N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]benzamide
• VU0493734-1

• Inchi： 1S/C24H20FN3O3/c1-3-31-20-11-4-16(5-12-20)23(29)27-18-8-13-22-21(14-18)24(30)28(15(2)26-22)19-9-6-17(25)7-10-19/h4-14H,3H2,1-2H3,(H,27,29)
• InChI Key： URZHPHDDQGAMRP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=NC2C=CC(=CC=2C1=O)NC(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 417.14886967g/mol
• Monoisotopic Mass: 417.14886967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų

Additional information on 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide

Recent Advances in the Study of 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide (CAS: 1105238-08-1)

The compound 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide (CAS: 1105238-08-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This quinazoline derivative has shown promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases, which play a critical role in cell proliferation and survival. Structural analysis has revealed that the 4-ethoxy and 4-fluorophenyl moieties are crucial for binding to the kinase active site, while the benzamide group enhances solubility and bioavailability. These insights have paved the way for the development of more potent and selective analogs.

In vitro studies have demonstrated that 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide exhibits potent antiproliferative activity against a range of cancer cell lines, including breast, lung, and colorectal cancer. The compound's ability to induce apoptosis and inhibit angiogenesis has been attributed to its dual action on both the PI3K/AKT and MAPK signaling pathways. These findings suggest its potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and a relatively long half-life. However, challenges remain in terms of optimizing its metabolic stability and reducing potential off-target effects. Recent efforts have focused on structural modifications to address these limitations while maintaining its therapeutic efficacy.

In vivo studies using xenograft models have provided preliminary evidence of the compound's antitumor activity, with significant reductions in tumor volume observed at well-tolerated doses. These results have spurred interest in advancing the compound to clinical trials, although further preclinical validation is required to ensure its safety and efficacy in humans.

In conclusion, 4-ethoxy-N-3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-ylbenzamide represents a promising candidate for the development of novel kinase inhibitors. Its unique structural features and multi-targeted mechanism of action make it a valuable tool for both basic research and therapeutic applications. Future studies should focus on optimizing its pharmacokinetic profile and exploring its potential in combination therapies.